Cas no 81699-19-6 (1,2,3-THIADIAZOLE-5-CARBOXYLIC ACID, METHYL ESTER)
81699-19-6 structure
Product name:1,2,3-THIADIAZOLE-5-CARBOXYLIC ACID, METHYL ESTER
1,2,3-THIADIAZOLE-5-CARBOXYLIC ACID, METHYL ESTER Chemical and Physical Properties
Names and Identifiers
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- 1,2,3-THIADIAZOLE-5-CARBOXYLIC ACID, METHYL ESTER
- AKOS012600894
- SCHEMBL6972248
- methyl 1,2,3-thiadiazole-5-carboxylate
- methyl1,2,3-thiadiazole-5-carboxylate
- 81699-19-6
-
- Inchi： InChI=1S/C4H4N2O2S/c1-8-4(7)3-2-5-6-9-3/h2H,1H3
- InChI Key： VMFMGKCORIVBTM-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 143.99934855Da
- Monoisotopic Mass: 143.99934855Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.3Ų
- XLogP3: 0.6
1,2,3-THIADIAZOLE-5-CARBOXYLIC ACID, METHYL ESTER Related Literature
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M. Rodrigues,L. Russo,E. Aguiló,L. Rodríguez,I. Ott,L. Pérez-García RSC Adv., 2016,6, 2202-2209
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Angelos B. Canaj,Mukesh Kumar Singh,Emma Regincós Marti,Claire Wilson,Oscar Céspedes,Gopalan Rajaraman,Mark Murrie Chem. Commun., 2019,55, 5950-5953
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A. Soncini,P. W. Fowler,I. Černušak,E. Steiner Phys. Chem. Chem. Phys., 2001,3, 3920-3923
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Nadia Marino,Donatella Armentano,Claudia Zanchini,Giovanni De Munno CrystEngComm, 2014,16, 8286-8296
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5. Calix[4]pyrogallolarenes as novel high temperature inhibitors of oxidative degradation of polymers†Przemyslaw Ziaja,Katarzyna Jodko-Piorecka,Rafal Kuzmicz,Grzegorz Litwinienko Polym. Chem., 2012,3, 93-95
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